Cas no 1242248-76-5 (11-Diethoxyphosphorylundec-1-yne)

• Product Name: 11-Diethoxyphosphorylundec-1-yne
• CAS No: 1242248-76-5
• MF: C₁₅H₂₉O₃P
• MW: 288.362725973129
• MDL: MFCD17012685
• CID: 2604960
• PubChem ID: 97638951
• Update Time: 2025-10-30

11-Diethoxyphosphorylundec-1-yne Chemical and Physical Properties

Names and Identifiers

• Diethyl 10-undecyn-1-ylphosphonate
• 10-undecyn-1-ylphosphonic acid diethyl ester
• 11-Diethoxyphosphorylundec-1-yne
• 1242248-76-5
• diethyl (undec-10-yn-1-yl)phosphonate
• DIETHYL UNDEC-10-YN-1-YLPHOSPHONATE
• CS-0443135

• MDL： MFCD17012685
• Inchi： 1S/C15H29O3P/c1-4-7-8-9-10-11-12-13-14-15-19(16,17-5-2)18-6-3/h1H,5-15H2,2-3H3
• InChI Key： ZCOVBEAZCAHJDG-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCC#C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 288.18543178g/mol
• Monoisotopic Mass: 288.18543178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4.2

Experimental Properties

• Refractive Index: 1.4460-1.4500

Additional information on 11-Diethoxyphosphorylundec-1-yne

Comprehensive Analysis of 11-Diethoxyphosphorylundec-1-yne (CAS No. 1242248-76-5): Properties, Applications, and Innovations

In the realm of specialty chemicals, 11-Diethoxyphosphorylundec-1-yne (CAS No. 1242248-76-5) stands out as a versatile compound with significant potential in organic synthesis and material science. This phosphonate derivative, characterized by its unique alkyne and diethoxyphosphoryl functional groups, has garnered attention for its role in click chemistry, polymer modification, and bioconjugation. Researchers and industries alike are exploring its applications, driven by the growing demand for sustainable chemical processes and high-performance materials.

The molecular structure of 11-Diethoxyphosphorylundec-1-yne combines a long hydrocarbon chain with terminal alkyne and phosphonate moieties, making it a valuable bifunctional linker. This design enables its use in surface functionalization, where it serves as a bridge between inorganic substrates and organic molecules. Recent studies highlight its utility in nanotechnology, particularly in the development of self-assembled monolayers (SAMs) and hybrid materials. Such applications align with the current focus on green chemistry and nanoscale engineering, addressing user queries about eco-friendly alternatives and advanced material solutions.

One of the most searched topics related to CAS No. 1242248-76-5 revolves around its synthetic pathways and reaction mechanisms. The compound is typically synthesized via Michaelis-Arbuzov reactions or phosphorylation of terminal alkynes, methods that are well-documented in academic literature. Its reactivity with azides in copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—makes it indispensable for biomolecule labeling and drug discovery. These attributes respond to frequent searches about efficient coupling reagents and modular synthesis techniques.

Beyond laboratory applications, 11-Diethoxyphosphorylundec-1-yne is gaining traction in industrial R&D. Its compatibility with photolithography and microfabrication processes has sparked interest in semiconductor manufacturing and flexible electronics. Users often inquire about its thermal stability and solubility profiles, which are critical for optimizing these applications. With a melting point range of 40–45°C and solubility in common organic solvents like THF and dichloromethane, it offers practical handling advantages.

Environmental and safety considerations are also prominent in discussions about CAS No. 1242248-76-5. While not classified as hazardous, proper storage under inert conditions is recommended to prevent degradation. This aligns with the broader industry shift toward responsible chemical management and regulatory compliance, topics frequently searched by professionals seeking best practices.

In summary, 11-Diethoxyphosphorylundec-1-yne exemplifies innovation at the intersection of chemistry and materials science. Its multifaceted applications—from bioconjugation to nanomaterial design—cater to evolving technological needs while addressing user concerns about sustainability and efficiency. As research progresses, this compound is poised to play a pivotal role in advancing smart materials and next-generation synthesis.